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Compound of Interest

Compound Name: 6-Bromo-5-methylpicolinic acid

Cat. No.: B596451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Bromo-5-methyl-2-pyridinecarboxylic acid, a substituted picolinic acid derivative, represents a

key building block in the synthesis of complex organic molecules. Its unique arrangement of a

carboxylic acid, a bromine atom, and a methyl group on the pyridine ring offers multiple

reactive sites for further chemical transformations. This strategic placement of functional

groups makes it a valuable intermediate in the development of novel pharmaceutical

compounds and other specialized chemical entities. The bromine atom allows for the

introduction of various functionalities through cross-coupling reactions, while the carboxylic acid

group provides a handle for amide bond formation and other derivatizations. This guide

provides a comprehensive overview of the structural information, and potential synthetic and

purification methodologies for 6-bromo-5-methyl-2-pyridinecarboxylic acid.

Structural and Physicochemical Properties
The fundamental structural and physicochemical properties of 6-bromo-5-methyl-2-

pyridinecarboxylic acid are summarized in the table below. These data are essential for its

identification, handling, and use in synthetic applications.
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Property Value Reference

IUPAC Name
6-bromo-5-methylpyridine-2-

carboxylic acid
[1]

Synonyms 6-Bromo-5-methylpicolinic acid [1]

CAS Number 1211516-25-4 [1]

Molecular Formula C₇H₆BrNO₂ [1]

Molecular Weight 216.03 g/mol [1]

Canonical SMILES CC1=C(N=C(C=C1)C(=O)O)Br [1]

InChI

InChI=1S/C7H6BrNO2/c1-4-2-

3-5(7(10)11)9-6(4)8/h2-

3H,1H3,(H,10,11)

[1]

InChIKey
WMNTYVZHTYHFLX-

UHFFFAOYSA-N
[1]

Chemical Structure:

6-Bromo-2,5-dimethylpyridine

6-Bromo-5-methyl-2-pyridinecarboxylic acid

Oxidation

Oxidizing Agent
(e.g., KMnO₄)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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